Cas no 5912-87-8 (Acetylisoeugenol)

Acetylisoeugenol is a synthetic aromatic compound derived from isoeugenol, commonly used in fragrance and flavor applications due to its warm, spicy, and clove-like aroma. It is chemically stable and exhibits low volatility, making it suitable for use in perfumery and cosmetic formulations where longevity is desired. The compound is also employed as a precursor in organic synthesis for producing derivatives with enhanced olfactory properties. Its compatibility with other aroma chemicals and resistance to oxidation contribute to its utility in complex fragrance blends. Acetylisoeugenol is typically available in high purity, ensuring consistent performance in industrial and laboratory settings.

Acetylisoeugenol structure

Product Name:Acetylisoeugenol

CAS No:5912-87-8

MF:C₁₂H₁₄O₃

MW:206.237763881683

CID:2024059

PubChem ID:87562662

Update Time:2025-05-28

Acetylisoeugenol Chemical and Physical Properties

Names and Identifiers

- (E)-1-(4-acetoxy-3-methoxyphenyl)-1-propene
- (E)-1-(4-acetoxy-3-methoxyphenyl)propene
- 1-acetoxy-2-methoxy-4-trans-propenyl-benzene
- Ac-Isoeugenol
- acetyl isoeugenol
- isoeugenol acetate
- trans-isoeugenol acetate
- 1-Acetoxy-2-methoxy-4-[(E)-1-propenyl]benzene
- Acetic Acid 2-Methoxy-4-[(E)-prop-1-en-1-yl]phenyl Ester
- (E)-Isoeugenol Acetate
- (E)-Isoeugenyl Acetate
- 2-Methoxy-4-[(E)-prop-1-en-1-yl]phenyl Acetate
- Acetylisoeugenol
- Acetisoeugenol
- Isoeugenyl acetate
- Isoeugenol, acetate
- 1-Acetoxy-2-methoxy-4-(1-propenyl)benzene
- 2-Methoxy-4-propenylphenyl acetate
- 4-Acetoxy-3-methoxy-1-propenylbenzene
- Phenol, 2-methoxy-4-(1-propenyl)-, acetate
- 2-Methoxy-4-prop-1-enylphenyl acetate
- Isoeugenylacetate
- PHENOL, 2-METHOXY-4-PROPENYL-, ACETATE
- 2-Methoxy-4-(1-propenyl)phenyl acetate
- acetylated isoeuge
- HMS2225L23
- (E)-2-methoxy-4-(prop-1-enyl)phenyl acetate
- 7XK69TOK59
- O-Acetylisoeugenol
- 9DF21GI8W6
- SR-01000221703
- 4-Acetoxy-3-methoxy-1-(1-propen-1-yl)benzene
- WLN: 2U1R CO1 DOV1
- 2-Methoxy-4-[(1E)-1-propenyl]phenyl acetate
- FEMA No. 2470
- bestally
- acetyl iso eugenol
- CHEBI:86583
- 2-methoxy-4-(prop-1-en-1-yl)phenyl acetate
- NCGC00247539-01
- isoeugenyl acetate 1
- (E)-2-Methoxy-4-(prop-1-en-1-yl)phenyl acetate
- EINECS 202-236-1
- 2-methoxy-4-(prop-1-en-1-yl)phenylacetate
- UNII-7XK69TOK59
- A844512
- A1184
- Phenol, 2-methoxy-4-(1E)-1-propen-1-yl-, 1-acetate
- NSC46121
- CS-W021012
- SMR000105317
- Phenol, 2-methoxy-4-(1-propenyl)-, acetate, (E)-
- NS00012700
- Isoeugenyl acetate, analytical standard
- CHEMBL1609480
- Q27159265
- W-109345
- SR-01000221703-1
- [2-methoxy-4-[(E)-prop-1-enyl]phenyl] acetate
- 2-(methyloxy)-4-[(1E)-prop-1-enyl]phenyl acetate
- Phenol, 2-methoxy-4-(1E)-1-propenyl-, acetate
- Isoeugenyl acetate, >=98%, FCC, FG
- 2-methoxy-4-[(1E)-prop-1-en-1-yl]phenyl acetate
- isoeugenyl acetate 908
- A00615
- 1-(3-methoxy-4-acetoxyphenyl)-1-propene
- AKOS015837939
- bmse010051
- MFCD00026984
- NSC 46121
- HY-N6805
- AI3-24267
- 93-29-8
- iso eugenyl acetate
- DTXSID601020590
- Phenol, 2-methoxy-4-propenyl-, acetate, (E)-
- Acetoisoeugenol
- Phenol, 2-methoxy-4-(1-propen-1-yl)-, 1-acetate
- kunshan asia aroma
- MLS000563467
- BS-51311
- UNII-9DF21GI8W6
- Isoeugenyl acetate, (E)-
- 5912-87-8
- NSC-46121
- 2-Methoxy-4-(propen-1-yl)-phenyl acetate
- Acetyl iso-eugenol, Acetylisoeugenol
- DTXCID4031198
- HY-N6805R
- DTXSID0052625
- Isoeugenol acetate (Standard)
- 2-methoxy-4-((1E)-prop-1-en-1-yl)phenyl acetate
- ISOEUGENYL ACETATE [INCI]
- 202-236-1
- ISOEUGENYL ACETATE [USP-RS]
- 4-Acetoxy-3-methoxy-1-propen-1-yl-benzene
- 2-methoxy-4-[(1Z)-prop-1-en-1-yl]phenyl acetate
- ISOEUGENYL ACETATE (USP-RS)
- ISOEUGENYL ACETATE [FHFI]
- ISOEUGENYL ACETATE [FCC]
- DTXCID00210581
- 2-methoxy-4-((1Z)-prop-1-en-1-yl)phenyl acetate
- MDL： MFCD00026984
- Inchi： 1S/C12H14O3/c1-4-5-10-6-7-11(15-9(2)13)12(8-10)14-3/h4-8H,1-3H3/b5-4+
- InChI Key： IUSBVFZKQJGVEP-SNAWJCMRSA-N
- SMILES： O(C)C1C=C(/C=C/C)C=CC=1OC(C)=O

Computed Properties

Exact Mass: 206.094294304g/mol
Monoisotopic Mass: 206.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 35.5

Experimental Properties

Density: 1.0251
Melting Point: 80.0 to 83.0 deg-C
Boiling Point: 283°C(lit.)
Refractive Index: 1.5052 (estimate)

Acetylisoeugenol Security Information

Prompt：warning
Hazard Statement： H303
Warning Statement： P312

Acetylisoeugenol Pricemore >>

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